[4-(2-Phenylethenyl)phenyl]boronic acid

• CAS No.: 250603-10-2
• Molecular Formula: C14H13BO2
• Molecular Weight: 224.06 g/mol
• IUPAC Name: [4-(2-phenylethenyl)phenyl]boronic acid
• InChI: InChI=1S/C14H13BO2/c16-15(17)14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-11,16-17H
• InChI Key: RAHFHNVYCKLZGU-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)C=CC2=CC=CC=C2)(O)O

Description

[4-(2-Phenylethenyl)phenyl]boronic acid is a boronic acid derivative featuring a styrenyl (vinylbenzene) substituent attached to a phenyl ring. Its unique structure allows for participation in Suzuki-Miyaura cross-coupling reactions and interactions with diols or Lewis bases, common to boronic acids .

Comparison with Similar Compounds

Comparison with Similar Boronic Acid Derivatives

Antiproliferative Activity

Several boronic acid derivatives with aromatic substituents exhibit antiproliferative effects, though their efficacy and solubility vary significantly:

Compound	IC₅₀ (µM)	Solubility in RPMI Medium	Key Structural Feature
6-Hydroxynaphthalen-2-yl boronic acid	0.1969	High	Hydroxylated naphthalene
Phenanthren-9-yl boronic acid	0.2251	Moderate	Polycyclic aromatic hydrocarbon
[4-(2-Phenylethenyl)phenyl]boronic acid	N/A	Likely moderate*	Styrenyl-phenyl conjugate
Pyren-1-yl boronic acid	N/A	Low (precipitates)	Large polycyclic aromatic system

*Inference based on structural analogs.

• Key Findings :
  • Hydrophobic aromatic systems (e.g., phenanthrenyl, pyrenyl) enhance potency but reduce solubility, limiting in vitro applicability .
  • The styrenyl group in [4-(2-Phenylethenyl)phenyl]boronic acid may balance aromaticity and solubility better than bulkier polycyclic systems.

Enzyme Inhibition and Selectivity

Boronic acids are known inhibitors of enzymes like β-lactamases and histone deacetylases (HDACs):

Compound	Target Enzyme	Activity (Ki/MIC)	Structural Advantage
1-Amido-2-triazolylethaneboronic acid	β-Lactamases	Improved Ki vs. phenyl analogs	Triazole enhances binding
[2-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl]boronic acid	Fungal HDAC (MoRPD3)	IC₅₀: 1 µM (vs. 1.5 µM for trichostatin A)	Methoxyethyl improves selectivity
[4-(2-Phenylethenyl)phenyl]boronic acid	Not reported	N/A	Conjugated system may aid interaction with planar enzyme pockets

• Key Findings :
  • Heterocyclic or polar substituents (e.g., triazole, methoxyethyl) enhance inhibitory activity and selectivity .
  • The styrenyl group’s planar structure in [4-(2-Phenylethenyl)phenyl]boronic acid could facilitate interactions with enzyme active sites but requires empirical validation.

Solubility and Physicochemical Properties

Solubility is critical for biological and chemical applications:

Compound	Water/Lipid Solubility Profile	Precipitates in RPMI?
[4-(4-Propan-2-yloxyphenyl)phenyl]boronic acid	Low water solubility	Yes
Pyren-1-yl boronic acid	Extremely lipid-soluble	Yes
6-Hydroxynaphthalen-2-yl boronic acid	Moderate water solubility	No
[4-(2-Phenylethenyl)phenyl]boronic acid	Likely moderate solubility*	Unlikely**

Predicted due to intermediate hydrophobicity. *Styrenyl group less bulky than pyrenyl .

• Key Findings :
  • Bulky hydrophobic groups (e.g., pyrenyl) reduce aqueous solubility, limiting biological testing .
  • [4-(2-Phenylethenyl)phenyl]boronic acid’s structure may offer a favorable balance for in vitro assays.